2-Methoxy-6-(methylamino)phenol

• Molecular Formula: C8H11NO2
• Molecular Weight: 153.18 g/mol
• IUPAC Name: 2-methoxy-6-(methylamino)phenol
• InChI: InChI=1S/C8H11NO2/c1-9-6-4-3-5-7(11-2)8(6)10/h3-5,9-10H,1-2H3
• InChI Key: JOUVDSVAEMMOOI-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C(=CC=C1)OC)O

Description

2-Methoxy-6-(methylamino)phenol is a phenolic derivative featuring a methoxy group at the 2-position and a methylamino group at the 6-position of the benzene ring. This article compares its structural and functional attributes with similar compounds, emphasizing substituent effects, biological activities, and coordination chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

2-Methoxy-6-(methylamino)phenol can be synthesized through several methods. One common approach involves the reduction of Schiff bases. For example, the compound can be synthesized by reducing 2-methoxy-6-(methyliminomethyl)phenol using sodium borohydride (NaBH4) as a reducing agent . The reaction typically occurs in an aqueous or alcoholic medium at room temperature.

Industrial Production Methods

In industrial settings, the production of 2-Methoxy-6-(methylamino)phenol may involve large-scale reduction processes using similar reducing agents. The choice of solvent and reaction conditions can be optimized to maximize yield and purity. Additionally, continuous flow reactors may be employed to enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-6-(methylamino)phenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinone derivatives.

Reduction: Reduction reactions can further modify the amino group.

Substitution: The methoxy and amino groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used reducing agents.

Substitution: Halogenating agents and nucleophiles are used for substitution reactions.

Major Products Formed

Oxidation: Quinone derivatives.

Reduction: Secondary amines.

Substitution: Various substituted phenols and anilines.

Scientific Research Applications

2-Methoxy-6-(methylamino)phenol has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules, including dyes and pharmaceuticals.

Biology: The compound is used in the study of enzyme interactions and metabolic pathways.

Industry: The compound is used in the production of dyes and pigments due to its chromophoric properties.

Mechanism of Action

The mechanism of action of 2-Methoxy-6-(methylamino)phenol involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can bind to active sites of enzymes, inhibiting or modifying their activity. Additionally, it may interact with receptors in the nervous system, influencing neurotransmitter release and uptake .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Substituent-Driven Variations

Key Compounds:

2-Methoxy-6-(5-methyl-1H-benzimidazol-2-yl)phenol (HL2) Structure: A benzimidazole ring replaces the methylamino group, with a 5-methyl substituent . Properties: Exhibits antibacterial activity against Gram-positive bacteria (e.g., Staphylococcus aureus), attributed to the benzimidazole moiety’s ability to disrupt bacterial membranes .

(E)-2-Methoxy-6-(((3-(trifluoromethyl)phenyl)imino)methyl)phenol (MFIP) Structure: Contains a trifluoromethylphenylimino group, forming a Schiff base . Properties: Enhanced electron-withdrawing effects from the -CF₃ group improve stability and redox activity, making it suitable for nonlinear optical applications .

2-Methoxy-6-(E-2-pyridyliminomethyl)-phenol (L1) Structure: A pyridylimino group introduces steric hindrance due to the methoxy substituent, altering coordination modes with metals like Ni(II) compared to non-methoxy analogs (e.g., pymp) .

2-[(Methylamino)methyl]phenol Structure: Features a methylaminomethyl group instead of methylamino. Properties: Demonstrates antibiofilm and antivirulence activity against S. aureus by targeting the SarA protein in quorum sensing .

Structural Comparison Table:

Compound	Substituents	Key Functional Groups	Notable Features
2-Methoxy-6-(methylamino)phenol	-OCH₃, -NHCH₃	Phenol, methylamino	Potential bioactivity (inferred)
HL2	-OCH₃, benzimidazole	Phenol, benzimidazole	Antibacterial activity
MFIP	-OCH₃, -CF₃-phenylimino	Schiff base	Redox activity, crystallinity
L1	-OCH₃, pyridylimino	Schiff base	Steric hindrance in metal complexes
2-[(Methylamino)methyl]phenol	-OCH₃, -CH₂NHCH₃	Phenol, methylaminomethyl	Anti-quorum sensing activity

Coordination Chemistry and Metal Complexes

• L1 in Ni(II) Complexes: The methoxy group in L1 sterically hinders coordination, leading to distorted octahedral geometries. In contrast, non-methoxy analogs (e.g., pymp) adopt planar configurations .
• MFIP and Redox Activity : DFT studies reveal intramolecular charge transfer in Schiff bases like MFIP, enhancing their suitability for catalytic or sensor applications .
• Zinc and Copper Complexes : Schiff base ligands (e.g., HL in ) form stable complexes with Zn(II) and Dy(III), showing single-molecule magnet behavior .